Cas no 1536676-81-9 (1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol)

• Product Name: 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol
• CAS No: 1536676-81-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5274361
• Update Time: 2025-05-19

1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[1-(aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol
• 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol

• Inchi： 1S/C11H23NO/c1-10(2,3)7-9(13)11(8-12)5-4-6-11/h9,13H,4-8,12H2,1-3H3
• InChI Key： SDZVEKNEEOJHMZ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C)C1(CN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Additional information on 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol

Professional Introduction to Compound with CAS No. 1536676-81-9 and Product Name: 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol

Compound with the CAS number 1536676-81-9 and the product name 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of a cyclobutyl moiety linked to an aminomethyl group, combined with a 3,3-dimethylbutan-1-ol backbone, provides a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol is particularly intriguing from a synthetic chemistry perspective. The cyclobutyl ring introduces rigidity into the molecule, which can influence both its physicochemical properties and its interactions with biological targets. Meanwhile, the aminomethyl group serves as a reactive handle, enabling conjugation to various biomolecules or further functionalization through amide bond formation. This dual functionality makes the compound a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The compound 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol has been explored in several preclinical studies as a potential lead compound for therapeutic intervention. Its structural features suggest that it may exhibit properties such as receptor binding affinity and metabolic stability, which are critical for drug efficacy and safety.

One of the most promising applications of this compound lies in its potential as an intermediate for the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, studies have indicated that derivatives of this compound may interact with metalloproteinases or kinases involved in disease progression. The cyclobutyl ring can serve as a hydrophobic anchor, while the aminomethyl group can engage in hydrogen bonding or ionic interactions with the active site residues of these enzymes. This dual interaction profile could enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol with high precision. Molecular docking simulations have revealed that this compound can effectively occupy binding pockets on target proteins, suggesting its utility as a scaffold for structure-based drug design. These simulations have also highlighted key residues that contribute to its binding affinity, providing valuable insights for medicinal chemists aiming to optimize its pharmacological properties.

The synthesis of 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol presents an interesting challenge from an organic chemistry standpoint. The introduction of the cyclobutyl ring necessitates careful consideration of reaction conditions to ensure high yield and purity. Additionally, the protection-deprotection strategies for the aminomethyl group must be carefully optimized to prevent unwanted side reactions. Recent reports have demonstrated efficient synthetic routes that leverage transition metal catalysis or enzymatic methods to achieve regioselective functionalization.

In conclusion, 1-[1-(Aminomethyl)cyclobutyl]-3,3-dimethylbutan-1-ol (CAS No. 1536676-81-9) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for diverse applications in drug discovery and molecular medicine. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing novel therapeutics that address unmet medical needs.